Cas no 91520-39-7 (2-Propenoic acid,2-(trifluoromethyl)-, 2,2,2-trifluoroethyl ester)

• Product Name: 2-Propenoic acid,2-(trifluoromethyl)-, 2,2,2-trifluoroethyl ester
• CAS No: 91520-39-7
• MF: C₆H₄F₆O₂
• MW: 222.085183143616
• CID: 803117
• PubChem ID: 14806099
• Update Time: 2025-04-19

2-Propenoic acid,2-(trifluoromethyl)-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-(trifluoromethyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-Trifluoroethyl 2-(trifluoromethyl)acrylate
• 2,2,2-trifluoroethyl 2-(trifluoromethyl)prop-2-enoate
• 91520-39-7
• SCHEMBL942139
• Trifluoroethyl?-(trifluoromethyl)acrylate
• AKOS005063458
• J-525090
• 2-Propenoic acid,2-(trifluoromethyl)-,2,2,2-trifluoroethyl ester
• 2-(Trifluoromethyl)acrylic acid 2,2,2-trifluoroethyl ester
• IRQYOZQRDXJKSW-UHFFFAOYSA-N

• Inchi： 1S/C6H4F6O2/c1-3(6(10,11)12)4(13)14-2-5(7,8)9/h1-2H2
• InChI Key： IRQYOZQRDXJKSW-UHFFFAOYSA-N
• SMILES： FC(COC(C(=C)C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 222.01154834g/mol
• Monoisotopic Mass: 222.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.399
• Boiling Point: 144 ºC
• Flash Point: 32 ºC
• Refractive Index: 1.327
• PSA: 26.30000
• LogP: 2.21040